molecular formula C21H15NO3 B8289014 Phenyl 2-(4-methylphenyl)-1,3-benzoxazole-5-carboxylate CAS No. 63557-00-6

Phenyl 2-(4-methylphenyl)-1,3-benzoxazole-5-carboxylate

Cat. No.: B8289014
CAS No.: 63557-00-6
M. Wt: 329.3 g/mol
InChI Key: ZZVAUBOJBZAJGN-UHFFFAOYSA-N
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Description

Phenyl 2-(4-methylphenyl)-1,3-benzoxazole-5-carboxylate is a useful research compound. Its molecular formula is C21H15NO3 and its molecular weight is 329.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

63557-00-6

Molecular Formula

C21H15NO3

Molecular Weight

329.3 g/mol

IUPAC Name

phenyl 2-(4-methylphenyl)-1,3-benzoxazole-5-carboxylate

InChI

InChI=1S/C21H15NO3/c1-14-7-9-15(10-8-14)20-22-18-13-16(11-12-19(18)25-20)21(23)24-17-5-3-2-4-6-17/h2-13H,1H3

InChI Key

ZZVAUBOJBZAJGN-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)C(=O)OC4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution containing 4.43 g. (0.016 mole) of 2-(4-methylphenyl)-5-benzoxazolecarbonyl chloride in 50 ml. of methylene chloride was added dropwise to a solution containing 1.88 g. (0.02 mole) of phenol and 0.80 g. (0.02 mole) of sodium hydroxide in 25 ml. of water. After stirring at 50° for 20 hours, the layers were separated and the organic layer was dried (MgSO4) and concentrated to give 2.9 g. (54%) of ld: UV (CH2Cl2) λmax 306 nm (18,200), ε325 =3500.
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